Cas no 1797892-40-0 (3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide)

• Product Name: 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
• CAS No: 1797892-40-0
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 6021522
• PubChem ID: 71810466
• Update Time: 2025-06-11

3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F6451-1624
• 3-METHOXY-N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]BENZAMIDE
• AKOS024568052
• 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
• 1797892-40-0

• Inchi： 1S/C18H21NO3/c1-13-7-4-5-10-16(13)17(22-3)12-19-18(20)14-8-6-9-15(11-14)21-2/h4-11,17H,12H2,1-3H3,(H,19,20)
• InChI Key： BAYOUBFTANZTEC-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(C1C=CC=C(C=1)OC)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Additional information on 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide

3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1797892-40-0): A Comprehensive Overview

3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1797892-40-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a benzamide moiety, a methoxy group, and an o-tolyl substituent. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The chemical structure of 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide can be represented as C₁₆H₁₉NO₃. The presence of the methoxy groups and the o-tolyl substituent contributes to its solubility and reactivity in different solvents and reaction conditions. These properties are crucial for its potential use in drug discovery and materials science applications.

In the context of pharmaceutical research, 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide has been studied for its potential therapeutic effects. Recent studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a novel anti-inflammatory agent.

Beyond its pharmaceutical applications, 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide has also been explored for its use in materials science. Its unique molecular structure makes it a suitable candidate for the development of functional materials with specific properties. For example, researchers at the University of California, Berkeley, have investigated the use of this compound in the synthesis of conductive polymers. The methoxy groups and o-tolyl substituent enhance the electronic properties of these polymers, making them suitable for applications in electronic devices and sensors.

The synthesis of 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide involves several well-established chemical reactions. One common method involves the reaction of 3-methoxybenzoyl chloride with 2-methoxy-2-(o-tolyl)ethylamine in an appropriate solvent, such as dichloromethane or toluene. The reaction is typically carried out under mild conditions to ensure high yields and purity. The resulting product can be further purified using techniques such as recrystallization or column chromatography.

The physical properties of 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide, including its melting point, boiling point, and solubility, are important for both its synthesis and application. The compound is generally solid at room temperature with a melting point ranging from 85°C to 90°C. It is moderately soluble in organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for various chemical processes and formulations.

In terms of safety and handling, while 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible substances.

The environmental impact of 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to handle and dispose of this compound according to local regulations to minimize any potential environmental impact.

In conclusion, 3-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1797892-40-0) is a versatile compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific fields.